Cas no 60796-65-8 (5,7,8-Trimethoxy-2H-chromen-2-one)

5,7,8-Trimethoxy-2H-chromen-2-one is a methoxy-substituted coumarin derivative with notable applications in organic synthesis and pharmaceutical research. Its structural features, including the trimethoxy substitution pattern, enhance its stability and reactivity, making it a valuable intermediate for the development of bioactive compounds. The compound exhibits potential as a precursor for anticoagulant, anti-inflammatory, and antimicrobial agents due to the coumarin scaffold's pharmacological relevance. Its well-defined molecular structure allows for precise modifications, facilitating targeted synthesis in medicinal chemistry. High purity and consistent quality ensure reliable performance in research and industrial applications, supporting advancements in drug discovery and material science.
5,7,8-Trimethoxy-2H-chromen-2-one structure
60796-65-8 structure
Product Name:5,7,8-Trimethoxy-2H-chromen-2-one
CAS No:60796-65-8
MF:C12H12O5
MW:236.220684051514
CID:836803
PubChem ID:6482974
Update Time:2025-10-29

5,7,8-Trimethoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 5,7,8-Trimethoxy-2H-chromen-2-one
    • 5,7,8-TRIMETHOXYCOUMARIN
    • 5,7,8-Trimethoxy-9-methyl-9H-furo[2,3-b]chinolin-4-on
    • 5,7,8-trimethoxy-9-methyl-9H-furo[2,3-b]quinolin-4-one
    • 5,7,8-trimethoxy-chromen-2-one
    • 9-Methyl-5,7,8-trimethoxyfuro(2,3-b)quinolin-4(9H)-one
    • AC1L28YB
    • AC1Q6NB3
    • BRN 0306830
    • Furo(2,3-b)quinolin-4(9H)-one, 9-methyl-5,7,8-trimethoxy-
    • Furo[2,3-b]quinolin-4(9H)-one, 5,7,8-trimethoxy-9-methyl-
    • Isoacronycidin
    • isoacronycidine
    • NSC103011
    • E88724
    • CHEMBL596221
    • FS-8868
    • 60796-65-8
    • HY-N2656
    • DTXSID601313133
    • MSFXSDYNQKVMTJ-UHFFFAOYSA-N
    • 2H-1-Benzopyran-2-one, 5,7,8-trimethoxy-
    • SCHEMBL5794191
    • 5,7,8-trimethoxychromen-2-one
    • BDBM50428440
    • CS-0023080
    • AKOS022184865
    • 5,7,8-Trimethoxy-2H-1-benzopyran-2-one
    • [ "" ]
    • 578-Trimethoxycoumarin
    • Inchi: 1S/C12H12O5/c1-14-8-6-9(15-2)12(16-3)11-7(8)4-5-10(13)17-11/h4-6H,1-3H3
    • InChI Key: MSFXSDYNQKVMTJ-UHFFFAOYSA-N
    • SMILES: O1C(C=CC2C(=CC(=C(C1=2)OC)OC)OC)=O

Computed Properties

  • Exact Mass: 236.06847348g/mol
  • Monoisotopic Mass: 236.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 422.7±45.0 °C at 760 mmHg
  • Flash Point: 191.5±28.8 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5,7,8-Trimethoxy-2H-chromen-2-one Security Information

5,7,8-Trimethoxy-2H-chromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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